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Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B1353304 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a cornerstone of laboratory safety and

operational excellence. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of H-Met-D-Met-OH (also known as L-Methionyl-D-methionine), ensuring the

protection of personnel and the environment.

While specific safety data for H-Met-D-Met-OH is limited, a conservative approach, treating it

with the care afforded to its constituent amino acids, is recommended.[1] This protocol is based

on the general best practices for the disposal of non-hazardous peptide and amino acid

derivatives.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE).

Recommended PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile or neoprene)

Laboratory coat
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Handle solid H-Met-D-Met-OH in a well-ventilated area or under a chemical fume hood to

minimize the risk of inhaling dust particles.

Quantitative Data Summary
The following table summarizes key data for the constituent amino acids of H-Met-D-Met-OH,

providing a basis for its safe handling and disposal.

Property L-Methionine D-Methionine H-Met-D-Met-OH

CAS Number 63-68-3[2][3] 348-67-4[2] 89680-20-6[4]

Molecular Formula C5H11NO2S C5H11NO2S C10H20N2O3S2

Molecular Weight 149.21 g/mol 149.21 g/mol 280.41 g/mol

Appearance
White crystalline

powder
White powder Data not available

Solubility in Water Soluble Soluble Data not available

Known Hazards

Generally not

considered

hazardous.

Generally not

considered

hazardous.

Not classified, treat

with caution.

Step-by-Step Disposal Procedure
This section outlines the recommended protocol for the safe disposal of H-Met-D-Met-OH
waste.

Risk Assessment: Due to the absence of specific toxicological data, treat H-Met-D-Met-OH
with caution. The disposal pathway will depend on the quantity of waste; small residual

amounts from experiments will be handled differently than bulk quantities.

Waste Segregation:

Do not dispose of H-Met-D-Met-OH in the general laboratory trash or down the drain.

Designate a specific, clearly labeled waste container for "Non-hazardous Chemical Waste"

or "Amino Acid/Peptide Waste." The label must include the chemical name: "H-Met-D-Met-
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OH" or "L-Methionyl-D-methionine."

Containerization:

Use a sealed, leak-proof, and chemically compatible container for waste collection. High-

density polyethylene (HDPE) or glass containers are suitable.

For solid waste, ensure the container is securely closed to prevent dust from escaping.

For solutions containing H-Met-D-Met-OH, do not mix with other incompatible chemical

waste streams.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area.

Keep the container away from incompatible materials.

Adhere to your institution's guidelines for the temporary storage of chemical waste.

Final Disposal:

Dispose of the containerized H-Met-D-Met-OH through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Provide the EHS office with all available information about the compound, including its

name and any known properties of its constituent amino acids.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of H-Met-D-Met-OH.
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Preparation Assessment & Segregation Containment & Storage Final Disposal

Start: H-Met-D-Met-OH Waste Generated Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safety First
Assess Quantity and Form

(Solid or Liquid)
Segregate Waste:

Do NOT dispose in general trash or drain
Place in Labeled, Sealed,

Compatible Waste Container
Proper Containment Store in Designated Secure Area Contact Institutional EHS

or Licensed Contractor
Ready for Pickup End: Compliant Disposal

Click to download full resolution via product page

Disposal Workflow for H-Met-D-Met-OH

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

H-Met-D-Met-OH, fostering a secure research environment and upholding their commitment to

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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